Cas no 1497245-73-4 (Octane, 5-(chloromethyl)-3,5-dimethyl-)

• Product Name: Octane, 5-(chloromethyl)-3,5-dimethyl-
• CAS No: 1497245-73-4
• MF: C₁₁H₂₃Cl
• MW: 190.753322839737
• CID: 5281340
• Update Time: 2025-11-07

Octane, 5-(chloromethyl)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Octane, 5-(chloromethyl)-3,5-dimethyl-

• Inchi： 1S/C11H23Cl/c1-5-7-11(4,9-12)8-10(3)6-2/h10H,5-9H2,1-4H3
• InChI Key： OFQCGLUSGSYHMK-UHFFFAOYSA-N
• SMILES： CCC(C)CC(CCl)(C)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on Octane, 5-(chloromethyl)-3,5-dimethyl-

5-(Chloromethyl)-3,5-Dimethyl Octane (CAS No. 1497245-73-4): An Overview of Its Properties and Applications

5-(Chloromethyl)-3,5-dimethyl octane (CAS No. 1497245-73-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its chloromethyl group and dimethyl substitutions on the octane backbone, which confer it with distinct chemical properties and reactivity profiles.

The chloromethyl group in 5-(chloromethyl)-3,5-dimethyl octane is a versatile functional group that can participate in a wide range of chemical reactions. It can undergo nucleophilic substitution reactions, such as SN2 reactions, to form new carbon-heteroatom bonds. This property makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly those with specific functional groups or stereochemical configurations.

The presence of dimethyl groups at the 3 and 5 positions of the octane chain imparts additional stability to the molecule. These methyl groups can influence the compound's physical properties, such as boiling point, melting point, and solubility. The dimethyl substitutions also affect the molecule's conformational flexibility, which can be crucial in applications where precise molecular geometry is required.

In the pharmaceutical industry, 5-(chloromethyl)-3,5-dimethyl octane has shown promise as a building block for the synthesis of drug candidates. Recent studies have explored its use in the development of novel antiviral agents and anticancer drugs. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The chloromethyl group serves as a key functional handle for introducing additional pharmacophores that enhance the compound's biological activity.

Beyond pharmaceuticals, 5-(chloromethyl)-3,5-dimethyl octane has found applications in materials science. Its unique chemical structure makes it suitable for use in the synthesis of advanced polymers and coatings. The chloromethyl group can be used to introduce cross-linking sites or reactive functionalities into polymer chains, leading to materials with improved mechanical properties and thermal stability. Researchers at MIT have demonstrated that copolymers containing this compound exhibit enhanced adhesion properties and resistance to environmental degradation.

In the realm of chemical synthesis, 5-(chloromethyl)-3,5-dimethyl octane serves as a versatile starting material for the preparation of a wide range of organic compounds. Its reactivity and functional group diversity make it an attractive choice for synthetic chemists working on complex natural product synthesis or the development of new catalysts. A study published in the Journal of Organic Chemistry highlighted the use of this compound in the synthesis of chiral ligands for asymmetric catalysis, where its chloromethyl group played a crucial role in controlling stereochemistry.

The environmental impact of 5-(chloromethyl)-3,5-dimethyl octane is another area of ongoing research. While it is not classified as a hazardous substance under current regulations, its biodegradability and potential environmental fate are important considerations for its industrial use. Studies conducted by environmental scientists have shown that under certain conditions, this compound can be biodegraded by microorganisms present in soil and water systems. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, 5-(chloromethyl)-3,5-dimethyl octane (CAS No. 1497245-73-4) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity profile make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses and properties of this compound, it is likely to play an increasingly important role in various scientific and industrial fields.